Cas no 121080-96-4 (D-Homocitrulline)

• Product Name: D-Homocitrulline
• CAS No: 121080-96-4
• MF: C₇H₁₅N₃O₃
• MW: 189.212301492691
• MDL: MFCD00237406
• CID: 137051
• PubChem ID: 7000023
• Update Time: 2025-04-19

D-Homocitrulline Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-6-ureidohexanoic acid
• D-Homocitrulline
• D-Homoserine
• D-Lysine,N6-(aminocarbonyl)-
• H-D-Hcit-OH
• H-D-Homocit-OH
• H-D-HCI-OH
• D-HOCIT-OH
• H-D-HOCIT-OH
• D-HomoCit-OH
• D-homocitruline
• H-D-LYS(CONH2)-OH
• H-D-LYS(CARBAMOYL)-OH
• (2R)-2-amino-6-(carbamoylamino)hexanoic acid
• J-004439
• (2R)-2-azaniumyl-6-(carbamoylamino)hexanoate
• MFCD00237406
• (R)-2-Amino-6-ureidohexanoicacid
• Homocitrulline, D-
• SCHEMBL8871251
• N6-(Aminocarbonyl)-D-lysine
• AS-10227
• 837O9SMA7A
• D-Homo-citrulline (H-D-hCit-OH)
• UNII-837O9SMA7A
• DTXSID80426461
• N-Epsilon-carbamoyl-D-lysine
• 121080-96-4
• (2R)-2-Ammonio-6-(carbamoylamino)hexanoate
• A891964
• D-Lysine, N6-(aminocarbonyl)-
• AKOS016843065

• MDL： MFCD00237406
• Inchi： 1S/C7H15N3O3/c8-5(6(11)12)3-1-2-4-10-7(9)13/h5H,1-4,8H2,(H,11,12)(H3,9,10,13)/t5-/m1/s1
• InChI Key： XIGSAGMEBXLVJJ-RXMQYKEDSA-N
• SMILES： OC([C@@H](CCCCNC(N)=O)N)=O

Computed Properties

• Exact Mass: 411.17955
• Monoisotopic Mass: 189.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.9
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Density: 1.241
• Boiling Point: 392.954 °C at 760 mmHg
• Flash Point: 191.452 °C
• PSA: 130.75
• LogP: 1.02840

D-Homocitrulline Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives